Cas no 860610-17-9 (2-{2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]pyrazolo[1,5-a]pyrimidin-7-yl}pyridine)

• Product Name: 2-{2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]pyrazolo[1,5-a]pyrimidin-7-yl}pyridine
• CAS No: 860610-17-9
• MF: C₂₁H₁₇N₅S
• MW: 371.458182096481
• CID: 5692065
• PubChem ID: 1482627
• Update Time: 2023-10-13

2-{2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]pyrazolo[1,5-a]pyrimidin-7-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 2-{2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)thiophen-2-yl]pyrazolo[1,5-a]pyrimidin-7-yl}pyridine
• Pyrazolo[1,5-a]pyrimidine, 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-7-(2-pyridinyl)-
• 860610-17-9
• 2-[3-(2,5-dimethyl-1H-pyrrol-1-yl)-2-thienyl]-7-(2-pyridinyl)pyrazolo[1,5-a]pyrimidine
• 2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-7-pyridin-2-ylpyrazolo[1,5-a]pyrimidine
• AKOS005076092
• 10R-0050

• Inchi： 1S/C21H17N5S/c1-14-6-7-15(2)25(14)19-9-12-27-21(19)17-13-20-23-11-8-18(26(20)24-17)16-5-3-4-10-22-16/h3-13H,1-2H3
• InChI Key： UNYXPIJCBSTUEA-UHFFFAOYSA-N
• SMILES： C12=CC(C3SC=CC=3N3C(C)=CC=C3C)=NN1C(C1=NC=CC=C1)=CC=N2

Computed Properties

• Exact Mass: 371.12046674g/mol
• Monoisotopic Mass: 371.12046674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• pka: -0.74±0.19(Predicted)